2-[4-(3,4-DIMETHOXYPHENYL)-2,5-DIOXO-1,2,3,4,5,6,7,8-OCTAHYDROQUINOLIN-1-YL]-4H,5H,6H,7H,8H,9H-CYCLOOCTA[B]THIOPHENE-3-CARBONITRILE

• IUPAC Name: 2-[4-(3,4-dimethoxyphenyl)-2,5-dioxo-4,6,7,8-tetrahydro-3H-quinolin-1-yl]-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carbonitrile
• InChI: InChI=1S/C28H30N2O4S/c1-33-23-13-12-17(14-24(23)34-2)19-15-26(32)30(21-9-7-10-22(31)27(19)21)28-20(16-29)18-8-5-3-4-6-11-25(18)35-28/h12-14,19H,3-11,15H2,1-2H3
• InChI Key: XVSGRMDUBCFXME-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2CC(=O)N(C3=C2C(=O)CCC3)C4=C(C5=C(S4)CCCCCC5)C#N)OC
• Molecular Formula: C28H30N2O4S
• Molecular Weight: 490.6 g/mol

Description

2-[4-(3,4-DIMETHOXYPHENYL)-2,5-DIOXO-1,2,3,4,5,6,7,8-OCTAHYDROQUINOLIN-1-YL]-4H,5H,6H,7H,8H,9H-CYCLOOCTA[B]THIOPHENE-3-CARBONITRILE is a complex organic compound with a unique structure that combines elements of quinoline, thiophene, and cyclooctane

Preparation Methods

The synthesis of 2-[4-(3,4-DIMETHOXYPHENYL)-2,5-DIOXO-1,2,3,4,5,6,7,8-OCTAHYDROQUINOLIN-1-YL]-4H,5H,6H,7H,8H,9H-CYCLOOCTA[B]THIOPHENE-3-CARBONITRILE typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the quinoline core: This can be achieved through a Povarov reaction, where an aniline derivative reacts with an aldehyde and an alkene.

Introduction of the thiophene ring: This step often involves a Gewald reaction, where a ketone or aldehyde reacts with a thiocarbamide and a cyanoacetic ester.

Cyclization and functionalization: The final steps involve cyclization to form the hexahydroquinoline and cyclooctane rings, followed by functionalization to introduce the dimethoxyphenyl and carbonitrile groups.

Industrial production methods may involve optimization of these steps to improve yield and purity, as well as the use of catalysts and specific reaction conditions to facilitate the synthesis.

Chemical Reactions Analysis

2-[4-(3,4-DIMETHOXYPHENYL)-2,5-DIOXO-1,2,3,4,5,6,7,8-OCTAHYDROQUINOLIN-1-YL]-4H,5H,6H,7H,8H,9H-CYCLOOCTA[B]THIOPHENE-3-CARBONITRILE can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of quinoline N-oxides.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the reduction of the carbonyl groups to alcohols.

Substitution: Nucleophilic substitution reactions can occur at the carbonitrile group, where nucleophiles such as amines or thiols can replace the cyano group.

Common reagents and conditions used in these reactions include acidic or basic catalysts, solvents like dichloromethane or ethanol, and specific temperature and pressure conditions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-[4-(3,4-DIMETHOXYPHENYL)-2,5-DIOXO-1,2,3,4,5,6,7,8-OCTAHYDROQUINOLIN-1-YL]-4H,5H,6H,7H,8H,9H-CYCLOOCTA[B]THIOPHENE-3-CARBONITRILE has several scientific research applications:

Medicinal Chemistry: This compound is being investigated for its potential as an anticancer agent due to its ability to inhibit specific enzymes involved in cancer cell proliferation.

Materials Science: Its unique structure makes it a candidate for use in organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Biological Studies: Researchers are exploring its interactions with various biological targets, including receptors and enzymes, to understand its potential therapeutic effects.

Mechanism of Action

The mechanism of action of 2-[4-(3,4-DIMETHOXYPHENYL)-2,5-DIOXO-1,2,3,4,5,6,7,8-OCTAHYDROQUINOLIN-1-YL]-4H,5H,6H,7H,8H,9H-CYCLOOCTA[B]THIOPHENE-3-CARBONITRILE involves its interaction with specific molecular targets. For example, in anticancer research, it may inhibit the activity of enzymes such as topoisomerase or kinases, leading to the disruption of cancer cell growth and proliferation. The pathways involved include the inhibition of DNA replication and the induction of apoptosis in cancer cells.

Comparison with Similar Compounds

Similar compounds to 2-[4-(3,4-DIMETHOXYPHENYL)-2,5-DIOXO-1,2,3,4,5,6,7,8-OCTAHYDROQUINOLIN-1-YL]-4H,5H,6H,7H,8H,9H-CYCLOOCTA[B]THIOPHENE-3-CARBONITRILE include:

3,4-Dimethoxyphenethylamine: This compound shares the dimethoxyphenyl group and is known for its role as a neurotransmitter analogue.

Thiophene derivatives: Compounds such as 2,4-dibromothiophene are structurally similar and are used in various organic synthesis applications.

Quinoline derivatives: These compounds, like quinoline N-oxides, share the quinoline core and are studied for their antimicrobial and anticancer properties.

The uniqueness of this compound lies in its combined structural elements, which confer specific chemical and biological properties not found in simpler analogues.